Cas no 730-03-0 (Benzene, 1-[(3-methylphenyl)thio]-3-(trifluoromethyl)-)

• Product name: Benzene, 1-[(3-methylphenyl)thio]-3-(trifluoromethyl)-
• CAS No: 730-03-0
• MF: C₁₄H₁₁F₃S
• MW: 268.297353029251
• CID: 543147
• PubChem ID: 71404306

Benzene, 1-[(3-methylphenyl)thio]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(3-methylphenyl)thio]-3-(trifluoromethyl)-
• 1-methyl-3-[3-(trifluoromethyl)phenyl]sulfanylbenzene
• SCHEMBL26334493
• 1-Methyl-3-{[3-(trifluoromethyl)phenyl]sulfanyl}benzene
• DTXSID10825160
• BVNAFXTXZBRUHT-UHFFFAOYSA-N
• 730-03-0

• Inchi： InChI=1S/C14H11F3S/c1-10-4-2-6-12(8-10)18-13-7-3-5-11(9-13)14(15,16)17/h2-9H,1H3
• InChI Key： BVNAFXTXZBRUHT-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)SC2=CC=CC(=C2)C(F)(F)F

Computed Properties

• Exact Mass: 268.05343
• Monoisotopic Mass: 268.05335601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų
• XLogP3: 5.2

Experimental Properties

• PSA: 0